Cas no 81499-32-3 (N-[3-(Benzyloxy)phenyl]acetamide)

N-[3-(Benzyloxy)phenyl]acetamide structure
81499-32-3 structure
Product name:N-[3-(Benzyloxy)phenyl]acetamide
CAS No:81499-32-3
MF:C15H15NO2
MW:241.285
CID:2803072
PubChem ID:562247

N-[3-(Benzyloxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 81499-32-3
    • SCHEMBL10599853
    • STL066544
    • AN-329/03845058
    • AKOS003510628
    • AB01321164-02
    • Z26146748
    • N-[3-(Benzyloxy)phenyl]acetamide #
    • PDNSFYMVNJVMGR-UHFFFAOYSA-N
    • Acetamide, N-[3-(phenylmethoxy)phenyl]-
    • N-[3-(Benzyloxy)phenyl]acetamide
    • NCGC00325994-01
    • DTXSID80340173
    • Inchi: InChI=1S/C15H15NO2/c1-12(17)16-14-8-5-9-15(10-14)18-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,16,17)
    • InChI Key: PDNSFYMVNJVMGR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 241.110278721Da
  • Monoisotopic Mass: 241.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

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